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Compound of Interest

Compound Name: Aluminum bromide

Cat. No.: B048194

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive risk assessment and established safety protocols within
your institution. Always consult your organization's safety guidelines and the Safety Data Sheet
(SDS) for aluminum bromide before handling this chemical.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments involving
aluminum bromide, with a focus on managing its violent reaction with water.
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Issue

Possible Cause(s)

Recommended Action(s)

Unexpectedly vigorous
reaction or fuming upon
opening the aluminum bromide

container.

Exposure to atmospheric

moisture.

Immediately close the
container if safe to do so. Work
in a fume hood with the sash
lowered. Ensure all glassware
and reagents are scrupulously
dry. Store aluminum bromide in
a tightly sealed container in a
dry, cool, and well-ventilated
area, preferably under an inert

atmosphere like nitrogen.

Sudden and uncontrolled
temperature increase

(exotherm) during a reaction.

Uncontrolled addition of a
protic reagent (e.g., water,
alcohol).[1][2] Inadequate

cooling or stirring.

Immediately cease addition of
the reagent. Enhance cooling
by using an ice bath or other
cooling system. Increase
stirring speed to improve heat
dissipation.[3] If the reaction is
approaching a dangerous
runaway state, be prepared to
execute an emergency

shutdown procedure.

Formation of a white solid and
corrosive fumes during

reaction workup.

Hydrolysis of aluminum

bromide by water.[1]

This is the expected result of
the reaction between
aluminum bromide and water,
producing aluminum hydroxide
and hydrobromic acid (HBr)
fumes.[4] Ensure the workup is
performed in a well-ventilated

fume hood.

Difficulty in controlling the

reaction rate.

Reaction initiated at too high a
temperature. Rate of reagent

addition is too fast.

Start the reaction at a lower
temperature (e.g., 0 °C) to
moderate the initial exotherm.
[3] Add the reactive reagent

slowly and dropwise,
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monitoring the internal

temperature closely.

Evacuate the area if
necessary. Do NOT use water
to clean up the spill. Cover the
Spill of solid aluminum . ) ) spill with a dry, inert absorbent
_ Accidental mishandling. _
bromide. material such as sand or
sodium carbonate.[5] Collect
the mixture in a sealed

container for proper disposal.

Frequently Asked Questions (FAQS)

Q1: What happens when aluminum bromide reacts with water?

Al: Aluminum bromide (AIBrs) reacts violently and exothermically with water (H20) in a
hydrolysis reaction. This reaction produces aluminum hydroxide (Al(OH)s3) and hydrogen
bromide (HBr) gas, which is a corrosive and toxic fume.[1][4] The reaction is highly energetic

and can cause boiling and splattering of the reaction mixture.

The balanced chemical equation is: AIBr3(s) + 3H20(l) — AI(OH)s(s) + 3HBr(g)[4]

Q2: What are the primary hazards associated with the aluminum bromide and water reaction?
A2: The primary hazards include:

o Extreme Heat Generation: The reaction is highly exothermic, which can lead to a rapid
increase in temperature and pressure, potentially causing the reaction vessel to fail.[2][3]

o Toxic and Corrosive Fumes: The reaction releases hydrogen bromide (HBr) gas, which is
corrosive to the respiratory tract, skin, and eyes.

 Violent Reaction/Explosion: The rapid evolution of gas and heat can cause the mixture to boil
violently or even explode, especially if water is added to a large amount of aluminum
bromide.[6]

Q3: Can | use water to extinguish a fire involving aluminum bromide?
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A3: No, you must NEVER use water to extinguish a fire involving aluminum bromide. The
violent reaction with water will exacerbate the situation. Use a Class D fire extinguisher (for
combustible metals) or dry extinguishing agents like sand or sodium carbonate.[5]

Q4: How should | properly store anhydrous aluminum bromide?

A4: Anhydrous aluminum bromide should be stored in a tightly sealed, waterproof container in
a cool, dry, and well-ventilated area, away from moisture and incompatible materials such as
alcohols and strong acids. Storing under an inert atmosphere, such as nitrogen, is
recommended to prevent reaction with atmospheric moisture.

Q5: What personal protective equipment (PPE) is required when handling aluminum
bromide?

A5: Appropriate PPE includes:
» Eye Protection: Chemical safety goggles and a face shield.[7]

» Skin Protection: A flame-retardant lab coat and chemical-resistant gloves (e.g., nitrile
rubber).[7]

o Respiratory Protection: Work should be conducted in a certified chemical fume hood. In
situations with a risk of exposure to fumes, a respirator may be necessary.[7]

Experimental Protocols

Protocol 1: Controlled Quenching of Aluminum Bromide
with Isopropanol

This protocol describes a safer method for neutralizing small quantities of residual aluminum
bromide using a less reactive alcohol, isopropanol, followed by a final quench with water. This
procedure should be performed in a chemical fume hood.

Materials:
o Reaction vessel containing residual aluminum bromide

e Anhydrous isopropanol
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e Deionized water

« Inert solvent (e.g., toluene or hexane)

e Dropping funnel

 Stirring apparatus (magnetic or mechanical)
e Cooling bath (e.g., ice-water bath)

e Thermometer or temperature probe
Procedure:

 Inert Atmosphere: Ensure the reaction vessel is under an inert atmosphere (e.g., nitrogen or
argon) to prevent contact with atmospheric moisture.[3]

e Dilution: Dilute the aluminum bromide residue with a dry, inert solvent like toluene. This
helps to dissipate heat generated during quenching.[3]

e Cooling: Cool the diluted mixture to 0 °C using an ice-water bath.[3]

e Slow Addition of Isopropanol: Slowly add anhydrous isopropanol dropwise from an addition
funnel while vigorously stirring the mixture.[3] Monitor the internal temperature closely and
maintain it at or below 10 °C. The reaction with isopropanol is less vigorous than with water.

o Observation: Continue the slow addition of isopropanol. If the rate of gas evolution or
temperature rise increases significantly, pause the addition until the reaction subsides.

o Completion of Isopropanol Quench: Once the addition of isopropanol no longer produces a
significant exotherm or gas evolution, the initial quenching is complete.

o Water Quench: After the reaction with isopropanol has ceased, slowly add a 1:1 mixture of
isopropanol and water dropwise, continuing to monitor the temperature.[3]

o Final Water Addition: Once the isopropanol-water mixture addition is complete and no further
reaction is observed, deionized water can be slowly added to ensure all reactive species are
neutralized.
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» Neutralization and Disposal: The final aqueous solution can be neutralized with a suitable
base (e.g., sodium bicarbonate) before disposal according to your institution's hazardous
waste guidelines.

: o :

Property Value Reference
Molar Mass 266.69 g/mol [8]
Melting Point 97.5°C 9]
Boiling Point 255 °C 9]

Standard Enthalpy of

_ -527.5 kJ/mol [8]
Formation (AHf°)

Note: A specific value for the enthalpy of hydrolysis for aluminum bromide is not readily
available in the searched literature. However, the reaction is consistently described as violently
exothermic.
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Caption: Controlled Quenching Workflow for Aluminum Bromide.
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Caption: Hazards of Aluminum Bromide and Water Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Aluminium bromide - Wikipedia [en.wikipedia.org]

¢ 2. homework.study.com [homework.study.com]

¢ 3. chemistry.nd.edu [chemistry.nd.edu]

¢ 4. orchidsinternationalschool.com [orchidsinternationalschool.com]

o 5,US9222176B2 - Alkaline cleaner for cleaning aluminum surfaces - Google Patents
[patents.google.com]

6. solubilityofthings.com [solubilityofthings.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b048194?utm_src=pdf-body-img
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.benchchem.com/product/b048194?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Aluminium_bromide
https://homework.study.com/explanation/calculate-the-reaction-enthalpy-for-the-formation-of-anhydrous-aluminum-bromide-2al-s-plus-3br2-l-2albr3-s-from-the-following-data-2al-s-plus-6hbr-aq-2albr3-aq-plus-3h2-g-delta-h-knot-1.html
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.orchidsinternationalschool.com/chemistry-formula/aluminum-bromide-formula
https://patents.google.com/patent/US9222176B2/en
https://patents.google.com/patent/US9222176B2/en
https://www.solubilityofthings.com/aluminium-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

7. US3305571A - Method for the initiation of a reaction between isopropyl alcohol and
aluminum - Google Patents [patents.google.com]

e 8. Aluminum Bromide Formula - Structure, Properties, Uses, Sample Questions -
GeeksforGeeks [geeksforgeeks.org]

e 9. Aluminum Bromide | AIBr3 Formula, Characteristics & Uses - Lesson | Study.com
[study.com]

« To cite this document: BenchChem. [Technical Support Center: Managing Aluminum
Bromide Reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048194#managing-the-violent-reaction-of-aluminum-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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